2-Chloro-N-[2-[(2,5-dimethylthiophen-3-yl)sulfonylamino]ethyl]propanamide

• IUPAC Name: 2-chloro-N-[2-[(2,5-dimethylthiophen-3-yl)sulfonylamino]ethyl]propanamide
• InChI: InChI=1S/C11H17ClN2O3S2/c1-7-6-10(9(3)18-7)19(16,17)14-5-4-13-11(15)8(2)12/h6,8,14H,4-5H2,1-3H3,(H,13,15)
• InChI Key: KPOKMDDUCUGCOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)C)S(=O)(=O)NCCNC(=O)C(C)Cl
• Molecular Formula: C11H17ClN2O3S2
• Molecular Weight: 324.9 g/mol

Description

The compound is a complex organic molecule that contains a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom), an amide group (a carbonyl group attached to a nitrogen), and a chloropropane group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of the thiophene ring, the amide group, and the chloropropane group. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich thiophene ring, which could undergo electrophilic aromatic substitution reactions. The amide group could participate in hydrolysis reactions, and the chloropropane group could undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific structure and the functional groups present. For example, the presence of the polar amide group could influence the compound’s solubility in water.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. For example, many organic compounds are flammable, and the presence of the chloro group could potentially make the compound toxic.

Future Directions

The future directions for research on this compound would likely depend on its intended use. For example, if it’s a novel pharmaceutical, future research could focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in clinical trials.